Cas no 49763-66-8 (4-Octylbenzaldehyde)

• Product Name: 4-Octylbenzaldehyde
• CAS No: 49763-66-8
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• MDL: MFCD00041872
• CID: 334324
• PubChem ID: 329780217
• Update Time: 2025-11-02

4-Octylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Octylbenzaldehyde
• N-OCTYLBENZALDEHYDE
• TIMTEC-BB SBB008543
• 4-octyl-benzaldehyd
• 4-n-Octylbenzaldeyhyde
• p-octylbenzaldehyde
• Benzaldehyde, 4-octyl-
• 4-n-octylbenzaldehyde
• 4-octyl-benzaldehyde
• Benzaldehyde,4-octyl
• p-n-octyl-benzaldehyde
• p-Octylbenzaldehyde,l
• 4-Octylbenzaldehyde,99%
• AC-10355
• FT-0619311
• 49763-66-8
• A871725
• IHKVZPVHTKOSLW-UHFFFAOYSA-N
• paraoctylbenzaldehyde
• 4-Octylbenzaldehyde, AldrichCPR
• p-Octylbenzaldehyde, l
• p-n-octylbenzaldehyde
• DTXSID0068521
• AKOS015960335
• para-octylbenzaldehyde
• FT-0639878
• BDBM85657
• MFCD00041872
• SCHEMBL177373
• DB-051664
• DA-20262

• MDL： MFCD00041872
• Inchi： 1S/C15H22O/c1-2-3-4-5-6-7-8-14-9-11-15(13-16)12-10-14/h9-13H,2-8H2,1H3
• InChI Key： IHKVZPVHTKOSLW-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 218.16700
• Monoisotopic Mass: 218.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Not available
• Density: 0.9445 (rough estimate)
• Melting Point: -6 ºC
• Boiling Point: 131-132 ºC (3 Torr)
• Flash Point: 128°C
• Refractive Index: 1.51-1.513
• PSA: 17.07000
• LogP: 4.40210
• Solubility: Not available

4-Octylbenzaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Additional information on 4-Octylbenzaldehyde

Recent Advances in the Study of 4-Octylbenzaldehyde (CAS: 49763-66-8) in Chemical Biology and Pharmaceutical Research

4-Octylbenzaldehyde (CAS: 49763-66-8) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This aromatic aldehyde, characterized by its octyl side chain, has been explored for its unique physicochemical properties and biological activities. Recent studies have focused on its role as a synthetic intermediate, its potential as a bioactive molecule, and its utility in material science. This research brief aims to summarize the latest findings related to 4-Octylbenzaldehyde, providing insights into its current and future applications in the field.

One of the primary areas of interest in recent research has been the synthesis and derivatization of 4-Octylbenzaldehyde. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, scalable synthesis route for 4-Octylbenzaldehyde, highlighting its potential for industrial applications. The researchers employed a Friedel-Crafts acylation followed by a reduction step, achieving high yields and purity. This advancement is particularly significant for the pharmaceutical industry, where 4-Octylbenzaldehyde serves as a key intermediate in the synthesis of more complex molecules.

In the realm of chemical biology, 4-Octylbenzaldehyde has been investigated for its interactions with biological macromolecules. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its binding affinity to specific protein targets, revealing moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest that 4-Octylbenzaldehyde could serve as a lead compound for the development of novel anti-inflammatory agents. Further structural modifications are currently being explored to enhance its bioactivity and selectivity.

Another promising application of 4-Octylbenzaldehyde lies in material science, particularly in the development of functionalized polymers and coatings. Research published in ACS Applied Materials & Interfaces (2023) demonstrated that 4-Octylbenzaldehyde could be incorporated into polymer matrices to impart unique surface properties, such as enhanced hydrophobicity and antimicrobial activity. These properties make it a valuable component in the design of advanced materials for medical devices and packaging.

Despite these advancements, challenges remain in the widespread adoption of 4-Octylbenzaldehyde. Issues such as stability under physiological conditions and potential toxicity need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its utility across multiple disciplines underscore its potential as a valuable tool in chemical biology and pharmaceutical research. Future studies are expected to delve deeper into its mechanisms of action and explore new synthetic routes to optimize its performance in various applications.